Cas no 1803749-58-7 (4-Cyano-2-ethyl-3-(trifluoromethoxy)phenylacetic acid)

• Product Name: 4-Cyano-2-ethyl-3-(trifluoromethoxy)phenylacetic acid
• CAS No: 1803749-58-7
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5009769
• Update Time: 2025-10-27

4-Cyano-2-ethyl-3-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethyl-3-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C12H10F3NO3/c1-2-9-7(5-10(17)18)3-4-8(6-16)11(9)19-12(13,14)15/h3-4H,2,5H2,1H3,(H,17,18)
• InChI Key： NJCHXEKPZNEJAS-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(CC(=O)O)=C1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.1
• Topological Polar Surface Area: 70.3

Additional information on 4-Cyano-2-ethyl-3-(trifluoromethoxy)phenylacetic acid

Comprehensive Overview of 4-Cyano-2-ethyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1803749-58-7)

4-Cyano-2-ethyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1803749-58-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a phenylacetic acid backbone substituted with a cyano group, an ethyl group, and a trifluoromethoxy group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₂H₁₀F₃NO₃, highlights its potential for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 4-Cyano-2-ethyl-3-(trifluoromethoxy)phenylacetic acid has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the development of small-molecule therapeutics, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Researchers are increasingly exploring its role in precision medicine and personalized therapeutics, aligning with the growing trend of AI-driven drug design and computational chemistry.

The compound’s trifluoromethoxy group is a key structural motif, often associated with improved bioavailability and membrane permeability. This feature has made it a focal point in central nervous system (CNS) drug development, where blood-brain barrier (BBB) penetration is a major challenge. Additionally, its cyano group offers reactivity for further derivatization, enabling the creation of highly selective inhibitors or probes for biological imaging.

From an industrial perspective, 4-Cyano-2-ethyl-3-(trifluoromethoxy)phenylacetic acid is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its production scalability and purity are critical for high-throughput screening (HTS) in drug discovery. Environmental and regulatory considerations also play a role, with green chemistry principles being applied to minimize waste and optimize yields.

In the context of agrochemical innovation, this compound’s derivatives are being investigated for their potential as herbicides or pesticides, leveraging its fluorine-based bioactivity. The trifluoromethoxy moiety is particularly valued for its ability to enhance compound stability under field conditions, addressing the global need for sustainable crop protection solutions.

As the scientific community continues to explore structure-activity relationships (SAR), 4-Cyano-2-ethyl-3-(trifluoromethoxy)phenylacetic acid remains a promising candidate for next-generation therapeutics and agrochemicals. Its compatibility with machine learning-based molecular modeling further underscores its relevance in modern research. For laboratories and manufacturers, ensuring high-purity synthesis and rigorous analytical validation will be essential to unlocking its full potential.